Cas no 1248326-28-4 (4-ethyl-1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-amine)

• Product Name: 4-ethyl-1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-amine
• CAS No: 1248326-28-4
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 5797312
• PubChem ID: 62695674
• Update Time: 2025-06-30

4-ethyl-1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-ethyl-1-(1-ethyl-1H-1,2,4-triazol-5-yl)-
• 4-Ethyl-1-(1-ethyl-1h-1,2,4-triazol-5-yl)cyclohexan-1-amine
• 4-ethyl-1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-amine

• Inchi： 1S/C12H22N4/c1-3-10-5-7-12(13,8-6-10)11-14-9-15-16(11)4-2/h9-10H,3-8,13H2,1-2H3
• InChI Key： QSLVXASZXJWWAD-UHFFFAOYSA-N
• SMILES： C1(C2N(CC)N=CN=2)(N)CCC(CC)CC1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 367.7±44.0 °C(Predicted)
• pka: 7.33±0.70(Predicted)

Additional information on 4-ethyl-1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-amine

Introduction to Compound CAS No. 1248326-28-4: 4-Ethyl-1-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)cyclohexan-1-Amine

CAS No. 1248326-28-4, commonly referred to as 4-Ethyl-1-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)cyclohexan-1-Amine, is a complex organic compound with a unique chemical structure that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of amines and features a cyclohexane ring substituted with an ethyl group and a triazole moiety. The triazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a key structural element that contributes to the compound's reactivity and potential applications.

The synthesis of this compound involves multi-step reactions, often utilizing advanced methodologies such as nucleophilic substitution and cyclization processes. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity, particularly for applications in drug discovery and material science. The compound's structure allows for various functionalization possibilities, making it a valuable building block in the development of bioactive molecules.

One of the most intriguing aspects of 4-Ethyl-1-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)cyclohexan-1-Amine is its potential as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel pharmaceutical agents targeting various therapeutic areas, including inflammation, cancer, and neurodegenerative diseases. The triazole moiety is particularly significant due to its ability to form hydrogen bonds and participate in π-interactions, which are critical for molecular recognition and binding affinity.

Recent advancements in computational chemistry have enabled detailed studies of the compound's electronic properties and molecular interactions. These studies have provided insights into its stability, reactivity, and potential interactions with biological systems. For instance, molecular docking simulations have revealed promising binding affinities with key protein targets associated with chronic inflammatory conditions.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique structure makes it a candidate for the development of advanced materials with tailored properties, such as high thermal stability or enhanced mechanical strength. Researchers are actively investigating its potential as a component in polymer matrices or as a precursor for nanomaterial synthesis.

The environmental impact of CAS No. 1248326-28-4 has also been a topic of interest. Studies on its biodegradation pathways and ecological effects are ongoing, with particular emphasis on minimizing its environmental footprint during large-scale production and application. Green chemistry principles are being integrated into its synthesis and utilization to ensure sustainability.

In conclusion, 4-Ethyl-1-(1-Ethyl-Hexahydrotriazinyl)cyclohexanamine represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and computational tools, positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in driving innovation across various fields.